3,5-dimethyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 3,5-dimethyl-1-(4-methylphenyl)pyrazole-4-carboxylic acid
• InChI: InChI=1S/C13H14N2O2/c1-8-4-6-11(7-5-8)15-10(3)12(13(16)17)9(2)14-15/h4-7H,1-3H3,(H,16,17)
• InChI Key: IYXUBIXIXMTVEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C(C(=N2)C)C(=O)O)C
• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol

Description

Pyrazoles are a class of organic compounds with the formula C3H3N2H. They are characterized by a 5-membered aromatic ring with two nitrogen atoms. Substituted pyrazoles could have various substituents, like methyl groups or phenyl groups.

Molecular Structure Analysis

The molecular structure of pyrazoles consists of a five-membered ring with two nitrogen atoms. The specific structure of your compound would depend on the positions of the methyl and phenyl groups.

Chemical Reactions Analysis

Pyrazoles can undergo a variety of chemical reactions, including metal-free synthetic routes to isoxazoles. The specific reactions would depend on the substituents present on the pyrazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For example, 3,5-dimethylpyrazole is a white solid that dissolves well in polar organic solvents.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the system in which it is used. Pyrazoles are often used in drug discovery due to their ability to bind to biological targets.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. For example, some pyrazoles are classified as combustible solids.

Future Directions

The future directions for research on a compound depend on its potential applications. Pyrazoles are commonly found in many commercially available drugs, so future research could focus on developing new synthetic strategies or finding new applications.